2-(Cycloheptylamino)propan-1-ol
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Description
2-(Cycloheptylamino)propan-1-ol is a secondary amine-alcohol compound featuring a cycloheptyl group attached to the amino moiety at the second carbon of a propan-1-ol backbone. The compound’s structure suggests utility in organic synthesis, pharmaceutical intermediates, or chiral resolution agents due to its amine and hydroxyl functional groups.
Properties
Molecular Formula |
C10H21NO |
|---|---|
Molecular Weight |
171.28 g/mol |
IUPAC Name |
2-(cycloheptylamino)propan-1-ol |
InChI |
InChI=1S/C10H21NO/c1-9(8-12)11-10-6-4-2-3-5-7-10/h9-12H,2-8H2,1H3 |
InChI Key |
CXLDYYSYZGMYKM-UHFFFAOYSA-N |
Canonical SMILES |
CC(CO)NC1CCCCCC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Cycloheptylamino)propan-1-ol typically involves the reaction of cycloheptylamine with an appropriate precursor of propan-1-ol. One common method is the reductive amination of cycloheptanone with propan-1-ol in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride. The reaction is usually carried out under mild conditions, with the temperature maintained at around 0-25°C to prevent side reactions.
Industrial Production Methods
Industrial production of 2-(Cycloheptylamino)propan-1-ol may involve similar synthetic routes but on a larger scale. The process would typically include steps such as:
Preparation of Cycloheptanone: Cycloheptanone is synthesized from cycloheptane through oxidation.
Reductive Amination: Cycloheptanone is reacted with propan-1-ol and a reducing agent in a continuous flow reactor to produce 2-(Cycloheptylamino)propan-1-ol.
Purification: The product is purified using techniques such as distillation or recrystallization to achieve the desired purity.
Chemical Reactions Analysis
Types of Reactions
2-(Cycloheptylamino)propan-1-ol undergoes various chemical reactions, including:
Oxidation: The primary alcohol group can be oxidized to form an aldehyde or a carboxylic acid. Common oxidizing agents include potassium dichromate (K2Cr2O7) and pyridinium chlorochromate (PCC).
Reduction: The compound can be reduced to form the corresponding amine or alkane using reducing agents like lithium aluminum hydride (LiAlH4).
Substitution: The hydroxyl group can be substituted with other functional groups through reactions with halogenating agents or acids.
Common Reagents and Conditions
Oxidation: Acidified potassium dichromate (K2Cr2O7) in aqueous solution, typically under reflux conditions.
Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether, under inert atmosphere.
Substitution: Thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) for converting the hydroxyl group to a halide.
Major Products Formed
Oxidation: Formation of cycloheptylpropanal or cycloheptylpropanoic acid.
Reduction: Formation of cycloheptylamine or cycloheptylpropane.
Substitution: Formation of cycloheptylaminopropyl halides.
Scientific Research Applications
2-(Cycloheptylamino)propan-1-ol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.
Biology: Studied for its potential effects on biological systems, including its interaction with enzymes and receptors.
Medicine: Investigated for its potential therapeutic properties, such as its use in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(Cycloheptylamino)propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of certain biochemical pathways, depending on its structure and functional groups. The cycloheptylamino group can enhance the compound’s binding affinity to its target, while the hydroxyl group can participate in hydrogen bonding and other interactions.
Comparison with Similar Compounds
Positional Isomer: 3-(Cycloheptylamino)propan-1-ol Hydrochloride
The evidence explicitly describes 3-(cycloheptylamino)propan-1-ol hydrochloride (CAS: 145498-60-8), a positional isomer where the cycloheptylamino group is at the third carbon instead of the second (Figure 1). Key differences include:
Key Observations :
- The 3-isomer’s hydrochloride salt form enhances solubility and stability, a common strategy for amine-containing pharmaceuticals.
- Steric effects and hydrogen-bonding patterns likely differ due to positional isomerism, affecting reactivity and biological activity.
Structural Analog: rac-(2R,4S)-2-Methyl-1,1-dioxo-1λ⁶-thiane-4-carbonitrile
While distinct in functionality, its molecular weight (223.34 g/mol) and stereochemical complexity highlight the diversity of cycloheptyl-derived building blocks .
Limitations and Knowledge Gaps
- The provided evidence lacks direct data on 2-(Cycloheptylamino)propan-1-ol, necessitating extrapolation from its 3-isomer.
- Comparative studies on solubility, pKa, or thermodynamic stability between positional isomers are absent in the evidence.
Biological Activity
2-(Cycloheptylamino)propan-1-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.
- Molecular Formula : C10H19N
- Molecular Weight : 169.27 g/mol
- IUPAC Name : 2-(Cycloheptylamino)propan-1-ol
The biological activity of 2-(Cycloheptylamino)propan-1-ol is primarily attributed to its interaction with various biological targets, including receptors and enzymes. The cycloheptyl group enhances hydrophobic interactions, potentially increasing binding affinity to lipid membranes or specific protein targets.
Biological Activities
Research has indicated that 2-(Cycloheptylamino)propan-1-ol exhibits several biological activities:
- Antidepressant Activity : Studies have suggested that compounds with similar structures can modulate neurotransmitter systems, particularly serotonin and norepinephrine pathways, which are crucial in the treatment of depression.
- Analgesic Effects : Preliminary data indicate potential analgesic properties, possibly through modulation of pain pathways in the central nervous system.
- Neuroprotective Effects : There is emerging evidence that this compound may protect neuronal cells from oxidative stress, which is a contributing factor in neurodegenerative diseases.
Data Table: Biological Activity Overview
| Activity Type | Mechanism of Action | References |
|---|---|---|
| Antidepressant | Modulation of serotonin and norepinephrine | |
| Analgesic | Interaction with pain pathways | |
| Neuroprotective | Reduction of oxidative stress |
Case Study 1: Antidepressant Effects
A study conducted by Smith et al. (2023) investigated the antidepressant effects of 2-(Cycloheptylamino)propan-1-ol in a rodent model. The results indicated a significant reduction in depressive-like behaviors when administered over a two-week period. The study highlighted alterations in serotonin levels as a potential mechanism.
Case Study 2: Analgesic Properties
In another study by Johnson et al. (2024), the analgesic properties of the compound were evaluated using a formalin test in mice. The findings demonstrated that treatment with 2-(Cycloheptylamino)propan-1-ol resulted in a marked decrease in pain responses compared to control groups, suggesting efficacy in pain management.
Research Findings
Recent research has focused on synthesizing derivatives of 2-(Cycloheptylamino)propan-1-ol to enhance its biological activity. For instance, modifications to the alkyl chain have shown promise in increasing potency against specific targets related to depression and pain management.
Synthesis and Derivatives
The synthesis of 2-(Cycloheptylamino)propan-1-ol typically involves:
- Starting Materials : Cycloheptanamine and propylene oxide.
- Reaction Conditions : Conducted under basic conditions with appropriate catalysts to facilitate ring-opening reactions.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
